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Compound of Interest

Compound Name: Fmoc-Thr-OBu-t

Cat. No.: B038694

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for N-a-(9-
Fluorenylmethoxycarbonyl)-O-tert-butyl-L-threonine, commonly known as Fmoc-Thr(tBu)-OH.
The following sections detail the physical and chemical properties, hazard classifications,
toxicological data, and safe handling procedures for this compound, which is frequently used in
solid-phase peptide synthesis.[1][2][3]

Substance Identification

Fmoc-Thr(tBu)-OH is an amino acid derivative where the amino group is protected by an Fmoc
group and the hydroxyl side chain is protected by a tert-butyl group.[1] This dual protection
makes it a valuable building block in the synthesis of complex peptides and therapeutic
proteins.[1]
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Identifier

Value

Chemical Name

N-a-Fmoc-O-t-butyl-L-threonine

Fmoc-L-Thr(tBu)-OH, Fmoc-Threonine(t-butyl)-

Synonyms

yren OH[1][4]
CAS Number 71989-35-0[1][5][6]
EC Number 276-261-1[5][4]

Molecular Formula

C23H27NOs[1]

Molecular Weight

397.46 g/mol [7]

Appearance

White to off-white crystalline powder[1][2]

Physical and Chemical Properties

The physical and chemical characteristics of Fmoc-Thr(tBu)-OH are essential for its proper

handling and storage in a laboratory setting.

Property Value
Melting Point 125 - 135 °C[1]
Solubility Soluble in DMSO (100 mg/mL)[7]

Optical Rotation

[0]2°/D = +16 = 2° (c=1 in EtOAC)[1]

Stability

Stable under recommended storage

conditions|[8]

Hazard Identification and Classification

There is some discrepancy in the classification of this substance. While most suppliers do not

classify Fmoc-Thr(tBu)-OH as a hazardous substance under GHS or OSHA criteria, some

sources indicate significant environmental hazards.[6][9][8] Researchers should therefore

handle this compound with appropriate caution, particularly concerning environmental release.
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Regulation Classification Pictogram Hazard Statement
Not a hazardous
GHS (Majority View) substance or None None

mixture[6][8]

Aquatic Acute 1,

GHS (Alternate View) ) )
Aquatic Chronic 1[9]

H410: Very toxic to
GHSO09 (Environment)  aquatic life with long

lasting effects[9]

Toxicological and Health Hazard Data

Comprehensive toxicological data for Fmoc-Thr(tBu)-OH is largely unavailable in publicly

accessible safety data sheets.[6] The primary health risks are associated with physical contact

and inhalation of dust.

Hazard Type

Data Summary

Acute Toxicity (Oral, Dermal, Inhalation)

No data available[6][8]

Skin Corrosion/Irritation

No data available, though direct contact should
be avoided[6][8]

Serious Eye Damage/Irritation

No data available; may cause irritation[8]

Respiratory or Skin Sensitization

No data available[6][8]

Carcinogenicity

Not identified as a probable, possible, or
confirmed human carcinogen by IARC, NTP, or
OSHA[6]

Germ Cell Mutagenicity

No data available[6][8]

Although specific data is lacking, ingestion is not thought to produce harmful effects in

insignificant quantities, but it may be damaging to individuals with pre-existing organ damage.

[5]

Safe Handling and Storage Protocols
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Proper handling and storage are critical to ensure safety and maintain the integrity of the

compound.

Aspect Protocol

Use in a well-ventilated area with local exhaust
) to control dust.[5][8] Avoid breathing dust.[4]

Handling ) ) ) )
Avoid contact with skin, eyes, and clothing.[10]
Wash hands thoroughly after handling.[8][10]
Keep container tightly closed in a dry, well-
ventilated place.[5][8] Recommended storage

Storage ) )
temperature is refrigerated (2 - 8 °C).[1][6][10]
Protect from light.[5]

Incompatible Materials Strong oxidizing agents[5][8]

Personal Protective Equipment (PPE)

Protection Type Specification

Use safety glasses or chemical safety goggles
Eye/Face Protection approved under NIOSH (US) or EN 166 (EU)
standards.[8][10]

Handle with compatible, chemical-resistant
Skin Protection gloves.[8][10] Use proper glove removal

technique.[8]

_ Wear appropriate protective clothing to prevent
Body Protection )
skin exposure.[10]

Generally not required. If dust levels are a
Respiratory Protection nuisance, use type N95 (US) or P1 (EN 143)

dust masks.[8]

Emergency and First Aid Procedures
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Exposure Route First Aid Measure

) Move the person into fresh air. If irritation or
Inhalation , . . .
discomfort persists, seek medical attention.

i Take off contaminated clothing. Wash off with
Skin Contact
soap and plenty of water.[8]

Rinse cautiously with water for several minutes.
Eye Contact [4] Remove contact lenses if present and easy

to do. Continue rinsing.[4]

Rinse mouth and drink plenty of water. Consult

Ingestion . .
a doctor if feeling unwell.[6]
Use dry chemical, carbon dioxide, or alcohol-
E resistant foam.[4] Wear a self-contained
ire
breathing apparatus for firefighting if necessary.
[6]
Pick up material mechanically and dispose of it
Accidental Release properly.[9] Avoid dust generation.[6] Prevent

product from entering drains.[6]

A Note on Experimental Protocols

The safety data presented in this guide is a summary of information found in publicly available
Safety Data Sheets (SDSs). These documents report the results and classifications from
standardized toxicological and ecotoxicological tests (e.g., OECD guidelines) but do not
provide detailed, replicable experimental methodologies. The "No data available" designation
indicates that results for such tests on Fmoc-Thr(tBu)-OH have not been published in these
documents. Researchers must rely on the provided classifications and handle the substance
with the caution appropriate for a chemical with an incomplete toxicological profile.

Workflow for Safe Handling of Fmoc-Thr(tBu)-OH

The following diagram outlines the logical workflow for the safe management of Fmoc-Thr(tBu)-
OH in a research environment.
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Compound Lifecycle

Receive Compound

Store Immegiately Prepare for Experiment

Store at 2-8 °C
Keep Dry & Dark Handling for Use
Away from Oxidizers

ndling Protocol

Assess Risks
(Dust Inhalation, Contact)

Use Engineering Controls Wear Required PPE
(Fume Hood / Ventilated Booth) (Gloves, Goggles, Lab Coat)

Contingency Plan

<|—-———}-——-
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Spill or Exposure Event

If Exposed If Spilled

Administer First Aid Contain & Clean Spill
(See Section 6) Avoid Dust

F

Dispose of Waste
(Follow Local Regulations)

Safe Handling Workflow for Fmoc-Thr(tBu)-OH

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of Fmoc-Thr(tBu)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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